Cas no 842155-57-1 (1-(5-BROMO-2-METHOXYPHENYL)-2-HYDROXYETHANONE)

• Product Name: 1-(5-BROMO-2-METHOXYPHENYL)-2-HYDROXYETHANONE
• CAS No: 842155-57-1
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 1821919
• PubChem ID: 19880584
• Update Time: 2025-04-21

1-(5-BROMO-2-METHOXYPHENYL)-2-HYDROXYETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-(5-BROMO-2-METHOXYPHENYL)-2-HYDROXYETHANONE
• 842155-57-1
• DB-311072
• 1-(5-bromo-2-methoxy-phenyl)-2-hydroxy-ethanone
• SCHEMBL4528072
• AAEFSLHKSBUQLK-UHFFFAOYSA-N

• Inchi： 1S/C9H9BrO3/c1-13-9-3-2-6(10)4-7(9)8(12)5-11/h2-4,11H,5H2,1H3
• InChI Key： AAEFSLHKSBUQLK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(CO)=O)C=1)OC

Computed Properties

• Exact Mass: 243.97351g/mol
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų